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Compound of Interest

Compound Name: Sodium cresolate

Cat. No.: B8398330

Essential safety protocols and personal protective equipment (PPE) guidelines are critical for
researchers, scientists, and drug development professionals handling Sodium Cresolate. Due
to its toxicological properties, understanding and implementing rigorous safety measures is
paramount to prevent exposure and ensure a safe laboratory environment. This guide provides
immediate, essential safety and logistical information, including detailed operational and
disposal plans, to build a foundation of trust and safety in chemical handling.

Sodium Cresolate is toxic by all routes of exposure, including inhalation, ingestion, and skin
absorption.[1] Contact can cause severe burns to the skin and eyes, while its vapors can
irritate the eyes, nose, and throat.[1][2] Systemic effects of significant exposure can be severe,
potentially leading to poisoning.[3] Therefore, adherence to proper PPE protocols is not merely
a recommendation but a necessity.

Personal Protective Equipment (PPE) Protocol

A risk assessment should always precede the handling of Sodium Cresolate to ensure the
appropriate level of PPE is selected.

Eye and Face Protection

e Minimum Requirement: Wear tightly fitting safety goggles with side-shields that conform to
EN 166 (EU) or NIOSH (US) standards.[4]
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o Enhanced Protection: In situations with a risk of splashing or when handling larger quantities,
a face shield should be worn in addition to safety goggles.[5]

Skin Protection

e Gloves: Chemical-resistant gloves are mandatory. Nitrile rubber gloves with a minimum
thickness of >0.11 mm have shown good resistance with breakthrough times exceeding 480
minutes for similar compounds. Always inspect gloves for any signs of degradation or
perforation before use. It is advisable to consult the glove manufacturer's chemical
resistance guide for specific data.[6][7][8][9][10]

o Protective Clothing: Wear a flame-resistant lab coat or chemical-resistant coveralls.[4][5] For
tasks with a higher risk of exposure, impervious clothing or a full chemical-resistant suit is
recommended.[1][4]

o Footwear: Closed-toe shoes are required at a minimum. For procedures involving larger
volumes or a higher risk of spills, chemical-resistant boots should be worn.

Respiratory Protection

e Engineering Controls: Always handle Sodium Cresolate in a well-ventilated area, preferably
within a certified chemical fume hood, to minimize inhalation exposure.[1]

o Respirators: If engineering controls are insufficient, or if exposure limits are likely to be
exceeded, respiratory protection is necessary.

o For dust or aerosol formation, a particulate filter respirator (e.g., P1) may be appropriate.

o In situations with potential for vapor exposure above permissible limits or where irritation is
experienced, a full-face respirator with appropriate cartridges should be used.[4]

o For emergencies or situations with high or unknown concentrations, a self-contained
breathing apparatus (SCBA) is required.[1][2]

Exposure Limits and Glove Specifications

The following table summarizes key quantitative data regarding exposure limits. Note that
specific glove breakthrough time for Sodium Cresolate is not widely available; therefore, data
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for a similar compound and general recommendations are provided.

Parameter Value Source | Recommendation
Occupational Safety & Health
OSHA PEL (Cresols) 5 ppm (22 mg/m3) (8-hr TWA) Administration (OSHA)[3][5]

[L1[12]

NIOSH REL (Cresols)

2.3 ppm (10 mg/m3) (10-hr
TWA)

National Institute for
Occupational Safety and
Health (NIOSH)[11][13]

NIOSH IDLH (Cresols)

250 ppm

National Institute for
Occupational Safety and
Health (NIOSH)[11]

Recommended Glove Material

Nitrile Rubber

General recommendation for

similar chemicals.

Glove Breakthrough Time

> 480 minutes (Permeation
Level 6)

For Nitrile Rubber (>0.11mm)

with Cresol red sodium salt.

Note: TWA = Time-Weighted Average; PEL = Permissible Exposure Limit; REL =
Recommended Exposure Limit; IDLH = Immediately Dangerous to Life or Health. Always

consult the specific glove manufacturer's data for resistance to cresols and phenolic

compounds.[6][7][8]

Operational Plan: Step-by-Step Handling Procedure

e Preparation:

[¢]

safety shower are accessible.[2]

[¢]

[¢]

[e]

Assemble all necessary equipment and reagents.

Inspect all PPE for integrity before donning.

Ensure a chemical fume hood is operational and an emergency eyewash station and

Verify that the appropriate fire extinguisher (dry chemical, CO2, or foam) is available.[1]
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» Donning PPE (in order):

o

Inner gloves (optional, for doffing).

[¢]

Protective clothing (lab coat, coveralls).

[¢]

Outer chemical-resistant gloves.

[e]

Safety goggles and/or face shield.

o

Respirator (if required by risk assessment).

e Handling:

[e]

Conduct all manipulations within the fume hood.

[e]

Avoid the formation of dust and aerosols.[4][14]

o

Use non-sparking tools if there is a risk of ignition.[4][14]

[¢]

Keep containers tightly closed when not in use.[14]
» Doffing PPE (in order to prevent cross-contamination):

o Remove outer gloves.

o Remove protective clothing.

o Remove respirator.

o Remove face shield/goggles.

o Remove inner gloves.

o Wash hands thoroughly with soap and water.

Disposal Plan

Proper disposal is crucial to prevent environmental contamination and accidental exposure.
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o Contaminated PPE: All disposable PPE (gloves, coveralls, etc.) contaminated with Sodium
Cresolate must be treated as hazardous waste. Place it in a designated, sealed, and clearly
labeled waste container for disposal by a licensed contractor.[15] Non-disposable items
should be decontaminated thoroughly before reuse.[13]

e Sodium Cresolate Waste: Unused or waste Sodium Cresolate must be disposed of as
hazardous waste.[4] Do not discharge to drains or sewers. Follow all local, state, and federal
regulations for hazardous waste disposal.

e Spill Cleanup:

o Small Spills: Absorb with a non-combustible material like sand or earth and place in a
sealed container for hazardous waste disposal.[1]

o Large Spills: Evacuate the area. Dike the spill to prevent spreading. Neutralize with a
suitable agent like crushed limestone or soda ash before collection.[1][2] This should only
be done by trained personnel with appropriate PPE.

Safety Workflow Visualization

The following diagram illustrates the logical workflow for safely handling Sodium Cresolate.
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Sodium Cresolate Handling Workflow

Preparation Phase

1. Conduct Risk Assessment
(Quantity, Task, Environment)

4

2. Select Appropriate PPE

A

3. Verify Engineering Controls Spill Occurs?
(Fume Hood, Eyewash) AN/

No Yes

Execution Phase
Y \/

4. Don PPE 6. Doff PPE Follow Spill
(Correct Sequence) (Avoid Contamination) Cleanup Protocol

Post-Hi}ndIing Phase

A

5. Handle Sodium Cresolate
(Inside Fume Hood)

A

7. Decontaminate Work Area

\

8. Dispose of Waste & PPE
(Hazardous Waste Stream)

\4
9. Wash Hands Thoroughly
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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